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Compound of Interest

Compound Name: Black Flag

CAS No.: 114269-35-1

Cat. No.: B12698214

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the primary active ingredients utilized in

Black Flag insecticides. The document is structured to offer detailed chemical and toxicological

data, outline standardized experimental methodologies for their evaluation, and visually

represent key biological and experimental pathways. The information presented is intended to

support research and development efforts within the fields of insecticide science and drug

development.

Overview of Active Ingredients
Black Flag insecticides primarily utilize a class of synthetic insecticides known as pyrethroids,

which are synthetic analogs of naturally occurring pyrethrins from chrysanthemum flowers.

These compounds are potent neurotoxins to insects. To enhance the efficacy of these

pyrethroids, a synergist compound, Piperonyl Butoxide, is often included in the formulations.

The most common active ingredients found in Black Flag products include:

Pyrethroids:
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Prallethrin

Phenothrin (also known as Sumithrin)

Cypermethrin

Gamma-Cyhalothrin

Deltamethrin

Synergist:

Piperonyl Butoxide (PBO)

Physicochemical and Toxicological Data of Active
Ingredients
The following tables summarize the key physicochemical properties and toxicological data for

the active ingredients commonly found in Black Flag insecticide formulations.

Table 1: Physicochemical Properties of Active
Ingredients
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Property
Prallethri
n

Phenothri
n

Piperonyl
Butoxide

Cypermet
hrin

Gamma-
Cyhalothr
in

Deltamet
hrin

Molecular

Formula
C₁₉H₂₄O₃ C₂₃H₂₆O₃ C₁₉H₃₀O₅

C₂₂H₁₉Cl₂

NO₃

C₂₃H₁₉ClF₃

NO₃

C₂₂H₁₉Br₂

NO₃

Molecular

Weight (

g/mol )

300.39 350.46 338.44 416.30 449.85 505.2

Vapor

Pressure

1.43 x 10⁻⁷

mmHg at

21°C[1]

1.43 x 10⁻⁷

mmHg at

21°C[1]

1.16 x

10⁻¹⁰

mmHg at

25°C[2]

1.9 x 10⁻⁷

Pa at 20°C
-

1.5 x 10⁻⁸

mmHg at

25°C[1]

Water

Solubility

<9.7 µg/L

at 25°C[1]

<9.7 µg/L

at 25°C[1]

<0.1 g/100

mL at

18°C[2]

0.009 mg/L

at 20°C
Low

<0.002

mg/L at

20°C[3]

Octanol-

Water

Partition

Coefficient

(log Kow)

6.01[1] 6.01[1] 4.75 6.3-6.6 7.0
6.1-6.2[1]

[3]

Table 2: Acute Toxicity of Active Ingredients
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Active
Ingredient

Test Organism Route LD₅₀ / LC₅₀ Toxicity Class

Prallethrin Rat Oral 460 mg/kg Moderately Toxic

Rat Dermal >5000 mg/kg Low Toxicity

Phenothrin Rat Oral >5000 mg/kg[4] Very Low Toxicity

Rat Dermal >2000 mg/kg[4] Low Toxicity

Rainbow Trout 96h LC₅₀ 16.7 µg/L[4]
Very Highly Toxic

to Fish

Daphnia magna 48h LC₅₀ 4.4 µg/L[4]

Very Highly Toxic

to Aquatic

Invertebrates

Piperonyl

Butoxide
Rat Oral

4,570 - 12,800

mg/kg[5]

Low to Very Low

Toxicity

Rabbit Oral
2,700 - 5,300

mg/kg[5]

Low to Very Low

Toxicity

Rat Dermal 7950 mg/kg[5]
Low to Very Low

Toxicity

Rabbit Dermal >2000 mg/kg[5]
Low to Very Low

Toxicity

Cypermethrin Rat Oral 250-4150 mg/kg
Varies with

isomer ratio

Rabbit Dermal >2000 mg/kg Low Toxicity

Rainbow Trout 96h LC₅₀ 0.69 µg/L
Very Highly Toxic

to Fish

Honey Bee Contact LD₅₀ 0.02 µ g/bee
Highly Toxic to

Bees

Gamma-

Cyhalothrin
Rat Oral 79 mg/kg Highly Toxic
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Rat Dermal 632 mg/kg Moderately Toxic

Deltamethrin Rat Oral
31 - 139 mg/kg

(in oil)[6]

High to Moderate

Toxicity

Rat Oral
>5000 mg/kg (in

water)[6]
Low Toxicity

Rabbit Dermal >2000 mg/kg[1] Low Toxicity

Fish 96h LC₅₀ 0.4 - 2.0 µg/L[6]
Highly Toxic to

Fish

Daphnia magna 48h LC₅₀ 5 µg/L[6]

Highly Toxic to

Aquatic

Invertebrates

Honey Bee Contact LD₅₀ 0.051 µ g/bee [6]
Highly Toxic to

Bees

Mechanism of Action
Pyrethroids
Pyrethroids, the primary insecticidal components, act as neurotoxins that target the voltage-

gated sodium channels in the nerve cells of insects. They bind to the sodium channels,

preventing them from closing promptly after activation. This leads to a prolonged influx of

sodium ions, causing hyperexcitation of the nervous system, which results in paralysis and

ultimately, the death of the insect.

Pyrethroid
Insecticide

Voltage-Gated
Sodium Channel

Binds to

Insect Nerve Cell
MembraneLocated in

Prolonged Sodium
Ion Influx

Prevents closing,
leading to

Nervous System
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Pyrethroid Mechanism of Action

Piperonyl Butoxide (PBO)
Piperonyl Butoxide acts as a synergist, meaning it enhances the insecticidal properties of

pyrethroids without having significant insecticidal activity on its own. It achieves this by

inhibiting the cytochrome P450 monooxygenases in insects. These enzymes are responsible

for metabolizing and detoxifying foreign compounds, including insecticides. By inhibiting these

enzymes, PBO prevents the breakdown of the pyrethroid, allowing it to exert its neurotoxic

effects for a longer duration and at a lower concentration.

Piperonyl Butoxide
(PBO)

Cytochrome P450
Monooxygenases

Inhibits
Pyrethroid
Metabolism

(Detoxification)

Catalyzes Active Pyrethroid
Concentration

Reduces Increased
Insecticidal Efficacy

Click to download full resolution via product page

Piperonyl Butoxide Synergistic Action

Experimental Protocols
The toxicological and efficacy data for insecticides are generated through standardized

experimental protocols. The most widely accepted guidelines are provided by the Organisation

for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection

Agency (EPA) Office of Chemical Safety and Pollution Prevention (OCSPP).

Acute Toxicity Testing
This test determines the acute oral toxicity of a substance.[7] A fixed dose procedure is used

where groups of animals, typically female rats, are dosed in a stepwise manner at fixed dose

levels (e.g., 5, 50, 300, 2000 mg/kg body weight).[7][8] The test begins with a sighting study to

determine the appropriate starting dose.[7] Based on the observation of toxicity or mortality, the

dose for the next group is adjusted up or down.[8] The primary endpoint is the observation of

clear signs of toxicity at a given dose, rather than lethality, to reduce animal suffering.[7]

This guideline assesses the toxicity of a substance when applied to the skin. The test

substance is applied to a shaved area of the skin of a group of animals (usually rabbits or rats)
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for 24 hours. The animals are observed for signs of toxicity and mortality for up to 14 days. The

LD₅₀ is calculated as the dose that is lethal to 50% of the test animals.

This test evaluates the toxicity of a substance when inhaled. Animals, typically rats, are

exposed to the test substance as a gas, vapor, or aerosol in a chamber for a defined period

(usually 4 hours). The animals are then observed for up to 14 days for signs of toxicity and

mortality. The LC₅₀ is determined as the concentration in the air that is lethal to 50% of the test

animals.

Ecotoxicity Testing
This test is designed to determine the acute lethal toxicity of a substance to fish.[9] Fish, such

as rainbow trout or zebrafish, are exposed to the test substance in water for 96 hours.[9][10]

Mortalities are recorded at 24, 48, 72, and 96 hours, and the concentration that kills 50% of the

fish (LC₅₀) is determined.[9] The test is typically conducted with at least five concentrations in a

geometric series.[10]

This test assesses the acute toxicity of a substance to aquatic invertebrates, specifically

Daphnia magna.[11] Young daphnids are exposed to the test substance in water for 48 hours.

[11][12] The endpoint is immobilization, defined as the inability to swim within 15 seconds after

gentle agitation.[11][12] The concentration that causes immobilization in 50% of the daphnids

(EC₅₀) is calculated.[12]

Efficacy Testing
This guideline provides methods for evaluating the performance of insecticides intended for

use in and around premises against various invertebrate pests like cockroaches and

mosquitoes.[13][14][15] It includes protocols for laboratory and field studies to assess the

product's ability to kill, control, flush, or knock down pests.[15] The study design typically

involves exposing a known number of insects to a treated surface or space and observing the

mortality or knockdown over a specified period.
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Insecticide Evaluation Workflow

Conclusion
The active ingredients in Black Flag insecticides are primarily synthetic pyrethroids, often

combined with the synergist Piperonyl Butoxide. These pyrethroids are effective neurotoxins for

a broad spectrum of insects. The toxicological and efficacy profiles of these compounds are

well-characterized through standardized international testing protocols. This guide provides a

foundational technical overview for researchers and professionals engaged in the study and

development of insecticides and related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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